Cas no 91419-58-8 (1-Piperidinecarboxylic acid, 4-(1H-tetrazol-5-yl)-, 1,1-dimethylethylester)

1-Piperidinecarboxylic acid, 4-(1H-tetrazol-5-yl)-, 1,1-dimethylethylester structure
91419-58-8 structure
Product Name:1-Piperidinecarboxylic acid, 4-(1H-tetrazol-5-yl)-, 1,1-dimethylethylester
CAS No:91419-58-8
MF:C11H19N5O2
MW:253.300861597061
CID:1968770
PubChem ID:18187701
Update Time:2024-10-26

1-Piperidinecarboxylic acid, 4-(1H-tetrazol-5-yl)-, 1,1-dimethylethylester Chemical and Physical Properties

Names and Identifiers

    • 1-Piperidinecarboxylic acid, 4-(1H-tetrazol-5-yl)-, 1,1-dimethylethylester
    • tert-butyl 4-(2H-tetrazol-5-yl)piperidine-1-carboxylate
    • tert-butyl 4-(1H-1,2,3,4-tetrazol-5-yl)piperidine-1-carboxylate
    • 1-Piperidinecarboxylic acid, 4-(2H-tetrazol-5-yl)-, 1,1-dimethylethyl ester
    • 1-(t-Butoxycarbonyl)-4-(1H-tetrazol-5-yl)piperidine
    • SY294570
    • N-Boc-4-(tetrazol-5-yl)piperidine
    • tert-butyl 4-(1H-tetraazol-5-yl)piperidine-1-carboxylate
    • 91419-58-8
    • tert-butyl 4-(1H-tetrazol-5-yl)piperidine-1-carboxylate
    • DB-335676
    • tert-butyl 4-(2H-tetrazol-5-yl)piperidin-1-carboxylate
    • AB72770
    • YATXQENSVJAHPY-UHFFFAOYSA-N
    • 1-Boc-4-(2H-tetrazol-5-yl)piperidine
    • 1-(t-butoxycarbonyl)4-(1H-tetrazol-5-yl)piperidine
    • MFCD26935605
    • SCHEMBL459905
    • Inchi: 1S/C11H19N5O2/c1-11(2,3)18-10(17)16-6-4-8(5-7-16)9-12-14-15-13-9/h8H,4-7H2,1-3H3,(H,12,13,14,15)
    • InChI Key: YATXQENSVJAHPY-UHFFFAOYSA-N
    • SMILES: N1(C(OC(C)(C)C)=O)CCC(C2=NNN=N2)CC1

Computed Properties

  • Exact Mass: 253.15387487g/mol
  • Monoisotopic Mass: 253.15387487g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 84Ų
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